Cas no 1147939-34-1 (2-methyl-5-(2-methyloxiran-2-yl)pyridine)

• Product Name: 2-methyl-5-(2-methyloxiran-2-yl)pyridine
• CAS No: 1147939-34-1
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 6221895
• PubChem ID: 59455255
• Update Time: 2025-05-23

2-methyl-5-(2-methyloxiran-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(2-methyloxiran-2-yl)pyridine
• 1147939-34-1
• EN300-1758002
• 2-Methyl-5-(2-methyl-oxiranyl)-pyridine
• SCHEMBL2172435
• HGMWRVLJQOEXSW-UHFFFAOYSA-N

• Inchi： 1S/C9H11NO/c1-7-3-4-8(5-10-7)9(2)6-11-9/h3-5H,6H2,1-2H3
• InChI Key： HGMWRVLJQOEXSW-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-methyl-5-(2-methyloxiran-2-yl)pyridine

2-Methyl-5-(2-Methyloxiran-2-Yl)Pyridine: A Comprehensive Overview

2-Methyl-5-(2-methyloxiran-2-yl)pyridine, also known by its CAS registry number CAS No. 1147939-34-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential use in drug design, materials science, and catalysis. The structure of this compound features a pyridine ring substituted with a methyl group at the 2-position and an oxirane (epoxide) group at the 5-position, with the oxirane itself bearing a methyl substituent. This combination of functional groups makes it a valuable molecule for exploring reactivity and functionality in organic synthesis.

The synthesis of 2-methyl-5-(2-methyloxiran-2-yl)pyridine typically involves multi-step processes, often starting from pyridine precursors. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging techniques such as microwave-assisted synthesis and catalytic asymmetric epoxidation. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications.

One of the most intriguing aspects of this compound is its reactivity. The presence of both the pyridine ring and the epoxide group introduces unique electronic effects that can be exploited in various chemical transformations. For instance, the pyridine ring can act as an electron-deficient aromatic system, facilitating nucleophilic aromatic substitution reactions under specific conditions. Meanwhile, the epoxide group is known for its electrophilic properties, making it susceptible to nucleophilic attack by various nucleophiles such as amines, alcohols, or thiols.

Recent studies have highlighted the potential of 2-methyl-5-(2-methyloxiran-2-yl)pyridine in drug discovery. Researchers have explored its ability to modulate key biological targets, such as kinases and proteases, which are implicated in various diseases including cancer and neurodegenerative disorders. The compound's structure allows for further functionalization, enabling chemists to design analogs with enhanced bioactivity and selectivity.

In addition to its biological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalysis. For example, complexes derived from 2-methyl-5-(2-methyloxiran-2-yl)pyridine have demonstrated activity in olefin polymerization and hydrogenation reactions.

The physical properties of CAS No. 1147939-34-1 are also worth noting. It is typically a crystalline solid with a melting point around 100°C and a boiling point exceeding 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it convenient for use in laboratory settings.

In terms of safety considerations, while this compound is not classified as hazardous under normal handling conditions, proper precautions should be taken during synthesis and storage to avoid exposure to strong oxidizing agents or extreme temperatures. Handling should be conducted in well ventilated areas with appropriate personal protective equipment.

The versatility of 2-methyl-5-(2-methyloxiran-2-yL)pyridine continues to attract attention from researchers across multiple disciplines. Its unique combination of functional groups provides an excellent platform for exploring new chemical reactions and developing innovative materials. As research progresses, it is anticipated that this compound will find even more applications in fields ranging from medicinal chemistry to environmental remediation.